Cas no 21894-72-4 (Benzeneethanamine,4-iodo-a-methyl-)

Benzeneethanamine,4-iodo-a-methyl- structure
21894-72-4 structure
Product Name:Benzeneethanamine,4-iodo-a-methyl-
CAS No:21894-72-4
MF:C9H12IN
MW:261.102754592896
CID:281089
PubChem ID:123870
Update Time:2025-04-19

Benzeneethanamine,4-iodo-a-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-iodo-a-methyl-
    • 1-(4-iodophenyl)propan-2-amine
    • (I123)-Iodoamphetamine
    • 1-(4-iodophenyl)-propan-2-amine
    • 1-(4-iodophenyl)propane-2-amine
    • 1-(p-Iodphenyl)-2-propylamin
    • 4-iodoamphetamine
    • AC1L3XGA
    • CHEMBL6368
    • CTK4E7914
    • iodoamphetamine
    • para-Iodoamphetamine
    • p-IODOAMPHETAMINE
    • SureCN166055
    • 21894-72-4
    • Q229986
    • (R-PIA)2-(4-Iodo-phenyl)-1-methyl-ethylamine
    • VZPKOWYCGWOYRF-UHFFFAOYSA-N
    • 4-Iodo-alpha-methylbenzeneethanamine
    • AKOS009158591
    • BDBM50003582
    • BENZENEETHANAMINE, 4-IODO-A-METHYL-
    • Benzeneethanamine, 4-iodo-alpha-methyl-
    • SCHEMBL166055
    • NS00018429
    • DTXSID20897232
    • 2-(4-Iodo-phenyl)-1-methyl-ethylamine
    • C4UL3HTE7T
    • UNII-C4UL3HTE7T
    • Inchi: 1S/C9H12IN/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5,7H,6,11H2,1H3
    • InChI Key: VZPKOWYCGWOYRF-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)CC(C)N

Computed Properties

  • Exact Mass: 261.00106
  • Monoisotopic Mass: 261.00145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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